Cas no 2228085-50-3 (2-amino-2-1-(cyclohex-3-en-1-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(cyclohex-3-en-1-yl)cyclopropylacetic acid
• CAS No: 2228085-50-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6423159
• PubChem ID: 165616565
• Update Time: 2025-05-20

2-amino-2-1-(cyclohex-3-en-1-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(cyclohex-3-en-1-yl)cyclopropylacetic acid
• 2-amino-2-[1-(cyclohex-3-en-1-yl)cyclopropyl]acetic acid
• 2228085-50-3
• EN300-1814779

• Inchi： 1S/C11H17NO2/c12-9(10(13)14)11(6-7-11)8-4-2-1-3-5-8/h1-2,8-9H,3-7,12H2,(H,13,14)
• InChI Key： KMCAHBZLHSPZTC-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2CC=CCC2)CC1)N)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(cyclohex-3-en-1-yl)cyclopropylacetic acid

Introduction to 2-Amino-2-(1-(Cyclohex-3-en-1-yl)cyclopropyl)acetic Acid (CAS No. 2228085-50-3)

2-Amino-2-(1-(Cyclohex-3-en-1-yl)cyclopropyl)acetic acid (CAS No. 2228085-50-3) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a derivative of amino acids with a cyclohexene ring and a cyclopropyl group, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid is characterized by the presence of an amino group, a carboxylic acid group, and a cyclohexene ring substituted with a cyclopropyl moiety. These structural elements contribute to its chemical stability and reactivity, which are crucial for its potential use in pharmaceuticals and other chemical applications.

Recent studies have highlighted the importance of 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The cyclohexene ring and cyclopropyl group are believed to play a key role in modulating the activity of specific enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory potential, 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid has been investigated for its ability to cross the blood-brain barrier (BBB). This property is particularly significant for the development of drugs targeting neurological disorders. Studies have demonstrated that the compound's unique structure allows it to efficiently penetrate the BBB, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid involves several steps, including the formation of the cyclohexene ring and the subsequent introduction of the amino and carboxylic acid functionalities. Various synthetic routes have been explored to optimize yield and purity, with some methods focusing on environmentally friendly processes to minimize waste and reduce costs.

In terms of pharmacological properties, 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid has shown low toxicity in preliminary studies. This low toxicity profile is essential for its potential use as a therapeutic agent, as it reduces the risk of adverse side effects. However, further research is needed to fully understand its safety profile and long-term effects.

The biological activity of 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid has also been evaluated in preclinical models. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammation and neurodegeneration. These findings suggest that the compound may have broad-spectrum therapeutic potential, making it an attractive target for further investigation.

Beyond its therapeutic applications, 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid has potential uses in other areas of chemistry. For example, it can serve as a building block for the synthesis of more complex molecules with diverse biological activities. The versatility of this compound makes it an important tool for chemists and researchers working on drug discovery and development projects.

In conclusion, 2-amino-2-(1-(cyclohex-3-en-1-yl)cyclopropyl)acetic acid (CAS No. 2228085-50-3) is a promising compound with a unique molecular structure that offers significant potential in various fields of chemistry and medicine. Its anti-inflammatory properties, ability to cross the blood-brain barrier, low toxicity profile, and versatility as a synthetic intermediate make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.